![molecular formula C22H17N3O4 B2357967 N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide CAS No. 1251583-89-7](/img/structure/B2357967.png)
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide
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Overview
Description
The compound appears to contain a 2,5-dimethylfuran moiety, which is a heterocyclic compound and a derivative of furan . It also contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one oxygen atom, and one nitrogen atom. The xanthene-9-carboxamide part of the molecule is a derivative of xanthene, a tricyclic compound that forms the core of many fluorescent dyes .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 2,5-dimethylfuran ring would likely contribute to the compound’s aromaticity, while the oxadiazole ring could potentially participate in hydrogen bonding .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its complex structure. The presence of multiple rings could contribute to its stability, while the various functional groups could influence its solubility, reactivity, and other properties .Scientific Research Applications
Antidepressant and Anticonvulsant Activities
Compounds similar to N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide have been evaluated for their potential in treating neurological disorders. For instance, substituted carboxylic acid hydrazides reacted with certain nitriles to yield compounds with significant antidepressant activity, comparable or superior to imipramine, and remarkable anticonvulsant activities, nearly close to phenobarbital sodium and more potent than phenytoin sodium (Abdel‐Aziz, Abuo-Rahma, & Hassan, 2009).
Antiallergic Activities
Research into 2-substituted 3,4-dimethylfuro[2,3-c]pyrazole-5-carboxamides and related compounds, including structures similar to this compound, shows promise in antiallergic applications. Some derivatives exhibited potent anti-allergic activity by suppressing various mediators-induced ear edema in mice (Huang et al., 1994).
Antimicrobial and Antioxidant Activities
The catalytic assembly of benzimidazole derivatives with carboxylic acids has led to compounds exhibiting promising antimicrobial and antioxidant activities. These findings suggest the potential for similar compounds in therapeutic applications (Sindhe et al., 2016).
Materials Science Applications
The synthesis of aromatic polyamides incorporating 1,3,4-oxadiazole or benzonitrile units demonstrates their utility in creating materials with good thermal stability and mechanical properties. These materials, which can form thin flexible films, have applications in electronics and photonics (Sava et al., 2003).
Antimicrobial and Anti-Proliferative Activities
Compounds containing the 1,3,4-oxadiazole moiety have shown antimicrobial activities against pathogenic bacteria and fungi, as well as anti-proliferative activities against various cancer cell lines, indicating their potential in developing new therapeutic agents (Al-Wahaibi et al., 2021).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O4/c1-12-11-16(13(2)27-12)21-24-25-22(29-21)23-20(26)19-14-7-3-5-9-17(14)28-18-10-6-4-8-15(18)19/h3-11,19H,1-2H3,(H,23,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKPUIXDZSCHTMR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C2=NN=C(O2)NC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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